N-[5-(3-fluorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]isonicotinamide

• IUPAC Name: N-[(5Z)-5-[(3-fluorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]pyridine-4-carboxamide
• InChI: InChI=1S/C16H10FN3O2S2/c17-12-3-1-2-10(8-12)9-13-15(22)20(16(23)24-13)19-14(21)11-4-6-18-7-5-11/h1-9H,(H,19,21)/b13-9-
• InChI Key: KJYMKNHUIPBJCL-LCYFTJDESA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C=C2C(=O)N(C(=S)S2)NC(=O)C3=CC=NC=C3
• Isomeric SMILES: C1=CC(=CC(=C1)F)/C=C\2/C(=O)N(C(=S)S2)NC(=O)C3=CC=NC=C3
• Molecular Formula: C16H10FN3O2S2
• Molecular Weight: 359.4 g/mol

Description

The compound “N-[5-(3-fluorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]isonicotinamide” is a complex organic molecule that contains several functional groups. It has a thiazolidine ring, which is a five-membered ring containing one nitrogen atom, one sulfur atom, and three carbon atoms. The thiazolidine ring is substituted with a fluorobenzylidene group at the 5-position and an isonicotinamide group through a nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the thiazolidine ring, the fluorobenzylidene group, and the isonicotinamide group. The fluorine atom in the fluorobenzylidene group would be expected to have a strong electronegativity, pulling electron density towards itself and potentially influencing the reactivity of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present in the molecule. The thiazolidine ring might undergo reactions at the sulfur or nitrogen atoms, while the fluorobenzylidene group could participate in electrophilic aromatic substitution reactions. The isonicotinamide group could also be involved in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the fluorine atom could increase the compound’s polarity and potentially its boiling and melting points. The thiazolidine ring might also influence the compound’s solubility in various solvents.

Future Directions

The potential applications and future directions for this compound would likely depend on its biological activity. If it shows promising activity in preliminary studies, it could be further developed and studied for potential use in various areas, such as medicinal chemistry or material science.